Cas no 1042167-64-5 (3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one)

3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one is a chalcone derivative characterized by its nitro-substituted aromatic ring and biphenyl ketone structure. This compound exhibits strong electron-withdrawing properties due to the nitro group, enhancing its reactivity in organic synthesis, particularly in Michael additions and cyclization reactions. Its extended π-conjugation system makes it valuable for studying optical and electronic properties in materials science. The biphenyl moiety contributes to structural rigidity, improving thermal stability. This compound is commonly utilized as an intermediate in pharmaceuticals, agrochemicals, and advanced material research, offering versatility in designing functional molecules. High purity grades ensure consistent performance in experimental and industrial applications.
3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one structure
1042167-64-5 structure
Product Name:3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
CAS No:1042167-64-5
MF:C21H15NO3
MW:329.348705530167
MDL:MFCD00560481
CID:4678669
Update Time:2025-06-10

3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
    • (2E)-1-{[1,1'-biphenyl]-4-yl}-3-(3-nitrophenyl)prop-2-en-1-one
    • 1-(4-biphenylyl)-3-(3-nitrophenyl)-2-propen-1-one
    • (2E)-1-(biphenyl-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one
    • (2E)-1-{[1,1-biphenyl]-4-yl}-3-(3-nitrophenyl)prop-2-en-1-one
    • 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
    • MDL: MFCD00560481
    • Inchi: 1S/C21H15NO3/c23-21(14-9-16-5-4-8-20(15-16)22(24)25)19-12-10-18(11-13-19)17-6-2-1-3-7-17/h1-15H
    • InChI Key: KUDUGKHMTPCYCN-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Topological Polar Surface Area: 62.9

3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422055-1 g
(2E)-3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
1042167-64-5
1g
€339.20 2023-04-24
abcr
AB422055-5 g
(2E)-3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
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AB422055-10 g
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€786.50 2023-04-24
abcr
AB422055-25 g
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€1169.90 2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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abcr
AB422055-1g
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1042167-64-5
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€339.20 2025-02-17
abcr
AB422055-5g
(2E)-3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one; .
1042167-64-5
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€658.70 2025-02-17

Additional information on 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one

Comprehensive Overview of 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one (CAS No. 1042167-64-5)

The compound 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one (CAS No. 1042167-64-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in pharmaceutical development, organic electronics, and advanced material synthesis. The presence of both nitro and phenyl groups in its structure contributes to its reactivity and versatility, making it a subject of ongoing scientific exploration.

In recent years, the demand for high-performance organic compounds like 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one has surged, driven by advancements in drug discovery and optoelectronic devices. This compound's ability to act as a photoactive material or a building block for heterocyclic synthesis aligns with current trends in sustainable chemistry and green synthesis. Scientists are also investigating its role in fluorescence-based sensors, a hot topic in environmental monitoring and biomedical diagnostics. The integration of such compounds into AI-driven molecular design platforms further highlights its relevance in modern research.

The synthesis and characterization of CAS No. 1042167-64-5 involve sophisticated techniques such as NMR spectroscopy, HPLC purification, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-precision industries. Additionally, its stability under various conditions makes it a reliable candidate for long-term storage and large-scale production. As the scientific community continues to explore its properties, 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one is poised to play a pivotal role in next-generation technologies.

From an industrial perspective, the compound's compatibility with scalable synthetic routes and cost-effective manufacturing processes enhances its commercial viability. Companies specializing in fine chemicals and custom synthesis are increasingly listing CAS No. 1042167-64-5 in their portfolios to meet the growing demand from academic and industrial clients. Its potential as a key intermediate in the production of biologically active molecules further underscores its importance in the life sciences sector.

Looking ahead, the compound's applications in emerging technologies such as organic photovoltaics and nanomaterials are expected to expand. Researchers are particularly excited about its role in energy-efficient devices, a topic that resonates with global efforts to combat climate change. By leveraging the unique properties of 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one, scientists aim to develop innovative solutions for renewable energy and sustainable manufacturing.

In summary, 3-(3-Nitrophenyl)-1-(4-phenylphenyl)prop-2-en-1-one (CAS No. 1042167-64-5) represents a fascinating intersection of chemistry, materials science, and technology. Its multifaceted applications and adaptability to modern research trends make it a compound worth watching in the coming years. Whether in academic laboratories or industrial R&D facilities, this molecule continues to inspire innovation and drive progress across multiple disciplines.

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